Cas no 2229128-79-2 (1-1-(3-bromopyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromopyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2229128-79-2
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5838259
• PubChem ID: 165711391
• Update Time: 2025-06-08

1-1-(3-bromopyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromopyridin-2-yl)cyclopropylethan-1-one
• 2229128-79-2
• EN300-1926946
• 1-[1-(3-bromopyridin-2-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H10BrNO/c1-7(13)10(4-5-10)9-8(11)3-2-6-12-9/h2-3,6H,4-5H2,1H3
• InChI Key： OSURVEWTOALSFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(3-bromopyridin-2-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(3-Bromopyridin-2-yl)cyclopropylethan-1-one (CAS No. 2229128-79-2): Properties, Applications, and Industry Insights

1-(3-Bromopyridin-2-yl)cyclopropylethan-1-one (CAS No. 2229128-79-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative combines a cyclopropyl ketone moiety with a 3-bromopyridine ring, creating a versatile scaffold for drug discovery and material science applications. The presence of both electron-withdrawing bromine and the strained cyclopropane ring makes this compound particularly interesting for designing novel bioactive molecules.

Recent studies highlight the growing demand for heterocyclic building blocks like 1-(3-bromopyridin-2-yl)cyclopropylethan-1-one in medicinal chemistry. Researchers are exploring its potential as a pharmacophore in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's molecular weight of 240.09 g/mol and lipophilic nature (LogP ~2.3) make it suitable for crossing biological membranes, a critical factor in drug development. Pharmaceutical companies are particularly interested in its structure-activity relationship for central nervous system (CNS) targets.

From a synthetic chemistry perspective, CAS 2229128-79-2 serves as a valuable intermediate for cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig couplings. The bromine atom at the 3-position of the pyridine ring provides an excellent handle for palladium-catalyzed transformations, enabling the construction of more complex architectures. Recent publications demonstrate its utility in creating biaryl systems for materials with enhanced electronic properties.

The agrochemical industry has shown increasing interest in cyclopropyl-containing compounds like 1-(3-bromopyridin-2-yl)cyclopropylethan-1-one for developing next-generation pesticides. Its structural motifs appear in several commercial fungicides and herbicides, driving research into novel analogs with improved environmental profiles. The compound's stability under various pH conditions makes it particularly attractive for formulation development.

Analytical characterization of 1-(3-bromopyridin-2-yl)cyclopropylethan-1-one typically involves HPLC purity analysis (generally >98%), 1H/13C NMR spectroscopy, and mass spectrometry. The compound exhibits characteristic NMR signals at δ 8.6-8.4 (pyridine-H), 7.5-7.3 (pyridine-H), and 1.8-1.5 ppm (cyclopropyl-CH2), with the carbonyl carbon appearing around δ 200 ppm in 13C NMR. These spectral features are crucial for quality control in industrial applications.

Recent advancements in green chemistry have explored more sustainable routes to synthesize brominated pyridine derivatives. Researchers are investigating catalytic bromination methods and flow chemistry approaches to produce CAS 2229128-79-2 with reduced environmental impact. Such innovations align with the pharmaceutical industry's growing emphasis on process intensification and atom economy principles.

The commercial availability of 1-(3-bromopyridin-2-yl)cyclopropylethan-1-one has expanded significantly, with multiple suppliers offering gram to kilogram quantities. Pricing trends reflect the compound's growing importance, with current market values ranging from $150-$300 per gram depending on purity and quantity. This price positioning makes it competitive with other pharmaceutical intermediates in its class.

From a regulatory standpoint, proper handling of 1-(3-bromopyridin-2-yl)cyclopropylethan-1-one requires standard laboratory precautions. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically involves protection from moisture at room temperature or below.

Future research directions for CAS 2229128-79-2 include exploration of its photophysical properties for materials science applications and further investigation of its biological activity profiles. The compound's unique combination of rigidity (from the cyclopropane ring) and electronic diversity (from the bromopyridine system) offers numerous possibilities for innovation across multiple scientific disciplines.